Cas no 1780314-31-9 (2-(difluoromethyl)-1,3-benzothiazole-7-carboxylic acid)

• Product Name: 2-(difluoromethyl)-1,3-benzothiazole-7-carboxylic acid
• CAS No: 1780314-31-9
• MF: C₉H₅F₂NO₂S
• MW: 229.20330786705
• CID: 4613453
• PubChem ID: 84692461
• Update Time: 2025-06-09

2-(difluoromethyl)-1,3-benzothiazole-7-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 7-Benzothiazolecarboxylic acid, 2-(difluoromethyl)-
• 2-(difluoromethyl)-1,3-benzothiazole-7-carboxylic acid

• Inchi： 1S/C9H5F2NO2S/c10-7(11)8-12-5-3-1-2-4(9(13)14)6(5)15-8/h1-3,7H,(H,13,14)
• InChI Key： IFBJKRVQKFGLJM-UHFFFAOYSA-N
• SMILES： S1C2=C(C(O)=O)C=CC=C2N=C1C(F)F

Additional information on 2-(difluoromethyl)-1,3-benzothiazole-7-carboxylic acid

Recent Advances in the Study of 2-(Difluoromethyl)-1,3-benzothiazole-7-carboxylic Acid (CAS: 1780314-31-9)

The compound 2-(difluoromethyl)-1,3-benzothiazole-7-carboxylic acid (CAS: 1780314-31-9) has recently emerged as a promising scaffold in medicinal chemistry, particularly in the development of novel therapeutic agents targeting inflammatory and oncological pathways. This heterocyclic carboxylic acid derivative, characterized by its benzothiazole core and difluoromethyl substituent, exhibits unique physicochemical properties that enhance its bioavailability and target binding affinity. Recent studies have explored its potential as a key intermediate in the synthesis of kinase inhibitors and modulators of protein-protein interactions.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the compound's utility in developing selective JAK3 inhibitors, with the difluoromethyl group playing a critical role in improving metabolic stability. The research team utilized 1780314-31-9 as a building block to create a series of analogues showing nanomolar potency against JAK3 while maintaining >100-fold selectivity over other JAK isoforms. X-ray crystallography revealed that the benzothiazole moiety forms critical hydrogen bonds with the hinge region of the kinase domain.

In cancer research, 2-(difluoromethyl)-1,3-benzothiazole-7-carboxylic acid has shown particular promise as a warhead for PROTAC (proteolysis targeting chimera) development. A Nature Chemical Biology publication highlighted its incorporation into BET protein degraders, where the carboxylic acid functionality served as an ideal attachment point for E3 ligase ligands. The resulting compounds demonstrated improved degradation efficiency (DC50 < 50 nM) and enhanced pharmacokinetic profiles compared to previous generations of BET degraders.

The compound's unique electronic properties, stemming from the electron-withdrawing effects of both the difluoromethyl group and the benzothiazole system, have also been exploited in PET tracer development. Researchers at Memorial Sloan Kettering Cancer Center recently reported using 1780314-31-9 as a precursor for 18F-labeled imaging agents targeting tumor-associated carbonic anhydrase IX. The difluoromethyl group allowed straightforward radiofluorination while maintaining target affinity.

From a synthetic chemistry perspective, several innovative routes to 2-(difluoromethyl)-1,3-benzothiazole-7-carboxylic acid have been published in the past two years. A Green Chemistry paper described a continuous-flow approach that reduces reaction times from 48 hours to under 2 hours while improving yield from 62% to 89%. This advancement addresses previous challenges in scaling up production of this valuable intermediate.

Ongoing research is exploring the compound's potential in other therapeutic areas, including antimicrobial applications. Preliminary data presented at the 2023 ACS National Meeting showed that derivatives of 1780314-31-9 exhibit potent activity against drug-resistant Gram-positive bacteria, with MIC values in the 0.5-2 μg/mL range. The mechanism appears to involve inhibition of bacterial topoisomerase IV, suggesting potential as a novel class of antibiotics.

As the understanding of this compound's versatility grows, its adoption in drug discovery pipelines continues to expand. Future directions include exploration of its use in covalent inhibitor design and as a fragment for FBDD (fragment-based drug discovery). The unique combination of hydrogen bond acceptor/donor capabilities, along with the lipophilic difluoromethyl group, makes 2-(difluoromethyl)-1,3-benzothiazole-7-carboxylic acid a particularly valuable scaffold for addressing challenging biological targets.